![molecular formula C19H14N4O3S B257154 7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one](/img/structure/B257154.png)
7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one, also known as DBTDT, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation. Additionally, this compound has been shown to interact with metal ions, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects
Studies have shown that this compound has low toxicity in vitro, making it a promising candidate for further development as an anticancer agent. Additionally, this compound has been shown to exhibit good solubility in water, which may enhance its bioavailability.
Advantages and Limitations for Lab Experiments
One of the main advantages of 7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is its versatility, as it can be easily modified to incorporate different functional groups. Additionally, this compound has been shown to exhibit good stability under various conditions, which makes it suitable for use in lab experiments. However, one limitation of this compound is its relatively low yield during synthesis, which may limit its availability for large-scale experiments.
Future Directions
There are several potential future directions for research on 7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one. One area of interest is the development of more efficient synthesis methods to increase the yield of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Other future directions may include investigating the use of this compound as a fluorescent probe for detecting other types of molecules, and exploring its potential as a building block for the synthesis of other organic semiconductors.
Synthesis Methods
The synthesis of 7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one involves a multi-step process that includes the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methylphenylhydrazine to form the hydrazone intermediate, which is further reacted with 2-amino-4,6-dimethylthiazole-5-carbonitrile to obtain this compound.
Scientific Research Applications
7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and electronics. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems. In materials science, this compound has been used as a building block for the synthesis of organic semiconductors, which have potential applications in electronic devices.
properties
Molecular Formula |
C19H14N4O3S |
---|---|
Molecular Weight |
378.4 g/mol |
IUPAC Name |
7-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(4-methylphenyl)-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one |
InChI |
InChI=1S/C19H14N4O3S/c1-11-2-4-12(5-3-11)16-18(24)23-19(21-20-16)27-17(22-23)13-6-7-14-15(10-13)26-9-8-25-14/h2-7,10H,8-9H2,1H3 |
InChI Key |
QYFFAAMHSPUOCO-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC5=C(C=C4)OCCO5 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC5=C(C=C4)OCCO5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.